Cas no 2375270-54-3 (Ethanamine, N-methyl-2-(1-methylethoxy)-, hydrochloride (1:1))

• Product Name: Ethanamine, N-methyl-2-(1-methylethoxy)-, hydrochloride (1:1)
• CAS No: 2375270-54-3
• MF: C₆H₁₆ClNO
• MW: 153.650341033936
• CID: 5980569
• PubChem ID: 145874359
• Update Time: 2025-06-25

Ethanamine, N-methyl-2-(1-methylethoxy)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Ethanamine, N-methyl-2-(1-methylethoxy)-, hydrochloride (1:1)
• methyl[2-(propan-2-yloxy)ethyl]amine hydrochloride
• EN300-7444185
• N-Methyl-2-propan-2-yloxyethanamine;hydrochloride
• 2375270-54-3

• Inchi： 1S/C6H15NO.ClH/c1-6(2)8-5-4-7-3;/h6-7H,4-5H2,1-3H3;1H
• InChI Key： USPNNJQRBVKOFO-UHFFFAOYSA-N
• SMILES： O(C(C)C)CCNC.Cl

Computed Properties

• Exact Mass: 153.0920418g/mol
• Monoisotopic Mass: 153.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 45.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on Ethanamine, N-methyl-2-(1-methylethoxy)-, hydrochloride (1:1)

Recent Advances in the Study of Ethanamine, N-methyl-2-(1-methylethoxy)-, hydrochloride (1:1) (CAS: 2375270-54-3)

Ethanamine, N-methyl-2-(1-methylethoxy)-, hydrochloride (1:1) (CAS: 2375270-54-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential industrial applications.

One of the key areas of investigation has been the compound's role in the synthesis of bioactive molecules. Researchers have identified its utility in the construction of complex pharmacophores, which are essential for the development of new drugs targeting neurological and metabolic disorders. The hydrochloride salt form enhances the compound's solubility and stability, making it more suitable for pharmaceutical formulations. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have detailed its use in multi-step synthetic pathways.

In addition to its synthetic applications, Ethanamine, N-methyl-2-(1-methylethoxy)-, hydrochloride (1:1) has been studied for its potential biological activities. Preliminary in vitro assays suggest that it may exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. However, further in vivo studies are required to validate these findings and assess its therapeutic potential. The compound's mechanism of action and structure-activity relationships (SAR) are currently under investigation by several research groups.

From an industrial perspective, the scalability of its synthesis has been a focus of recent research. Advances in green chemistry have led to the development of more efficient and environmentally friendly methods for producing this compound. For instance, a 2023 study published in Organic Process Research & Development demonstrated a catalytic process that reduces waste and improves yield, making it more viable for large-scale production. These innovations are critical for meeting the growing demand for high-purity intermediates in the pharmaceutical industry.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), are not yet fully characterized. Additionally, its toxicity profile requires further evaluation to ensure safety in potential therapeutic applications. Ongoing research aims to address these gaps, with several collaborative projects involving academic institutions and pharmaceutical companies.

In conclusion, Ethanamine, N-methyl-2-(1-methylethoxy)-, hydrochloride (1:1) (CAS: 2375270-54-3) represents a versatile and promising compound in chemical biology and drug discovery. Its applications range from synthetic intermediates to potential bioactive agents, supported by recent advancements in both fundamental and applied research. Future studies will likely focus on optimizing its synthesis, elucidating its biological mechanisms, and exploring its therapeutic potential in greater detail.